Cas no 123614-86-8 (2-chloro-4-fluorobenzohydrazide)

• Product Name: 2-chloro-4-fluorobenzohydrazide
• CAS No: 123614-86-8
• MF: C₇H₆ClFN₂O
• MW: 188.586743831635
• CID: 1214740
• PubChem ID: 16787932
• Update Time: 2025-06-15

2-chloro-4-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluorobenzohydrazide
• Z58982050
• E84401
• AKOS000144889
• CS-0248106
• EN300-39134
• BS-47846
• SY179240
• MFCD09734700
• 123614-86-8
• SCHEMBL3147754
• 2-chloro-4-fluorobenzohydrazide

• Inchi： 1S/C7H6ClFN2O/c8-6-3-4(9)1-2-5(6)7(12)11-10/h1-3H,10H2,(H,11,12)
• InChI Key： FZUCKUWPBURKTN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NN)=O)F

Computed Properties

• Exact Mass: 188.0152687g/mol
• Monoisotopic Mass: 188.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-chloro-4-fluorobenzohydrazide

2-Chloro-4-Fluorobenzohydrazide (CAS No. 123614-86-8): An Overview of Its Properties, Applications, and Recent Research

2-Chloro-4-fluorobenzohydrazide (CAS No. 123614-86-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro and a fluoro substituent on the benzene ring, as well as a hydrazide functional group. These properties make it an attractive candidate for various applications, particularly in the development of new drugs and materials.

The molecular formula of 2-chloro-4-fluorobenzohydrazide is C₈H₇ClFN₂, and its molecular weight is approximately 195.60 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 170-172°C, which is an important physical property for handling and processing in laboratory settings.

In terms of its chemical reactivity, 2-chloro-4-fluorobenzohydrazide exhibits several notable characteristics. The presence of the hydrazide group makes it an excellent precursor for the synthesis of various heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals. Additionally, the chloro and fluoro substituents on the benzene ring can influence the compound's electronic properties and reactivity, making it suitable for a range of chemical transformations.

One of the key areas where 2-chloro-4-fluorobenzohydrazide has shown promise is in the development of new pharmaceutical agents. Recent research has focused on its potential as a building block for the synthesis of antiviral and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of 2-chloro-4-fluorobenzohydrazide-based derivatives with potent antiviral activity against influenza A virus. These derivatives were found to inhibit viral replication by targeting specific viral proteins, demonstrating their potential as novel antiviral agents.

In another study published in Cancer Research, researchers explored the anticancer properties of 2-chloro-4-fluorobenzohydrazide-derived compounds. The study found that these compounds exhibited significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to their ability to induce apoptosis and inhibit cell proliferation by disrupting key cellular processes such as DNA replication and protein synthesis.

Beyond its applications in drug discovery, 2-chloro-4-fluorobenzohydrazide has also been investigated for its use in materials science. Its unique electronic properties make it a valuable component in the synthesis of conductive polymers and other advanced materials. For example, a recent study published in Advanced Materials demonstrated the use of 2-chloro-4-fluorobenzohydrazide-based polymers in the development of flexible electronic devices with enhanced conductivity and stability.

The synthesis of 2-chloro-4-fluorobenzohydrazide typically involves a multi-step process that begins with the reaction of 2-chloro-4-fluoroaniline with hydrazine hydrate. This reaction yields the desired hydrazide product through nucleophilic substitution at the carbonyl carbon. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and reaction time.

In conclusion, 2-chloro-4-fluorobenzohydrazide (CAS No. 123614-86-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.